Cas no 848032-02-0 (2-HEXENOIC ACID, 5-HYDROXY-4-OXO-, BUTYL ESTER, (2E,5S)-)

• Product name: 2-HEXENOIC ACID, 5-HYDROXY-4-OXO-, BUTYL ESTER, (2E,5S)-
• CAS No: 848032-02-0
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 3260159

2-HEXENOIC ACID, 5-HYDROXY-4-OXO-, BUTYL ESTER, (2E,5S)- Chemical and Physical Properties

Names and Identifiers

• 2-HEXENOIC ACID, 5-HYDROXY-4-OXO-, BUTYL ESTER, (2E,5S)-

• Inchi： 1S/C10H16O4/c1-3-4-7-14-10(13)6-5-9(12)8(2)11/h5-6,8,11H,3-4,7H2,1-2H3/b6-5+/t8-/m0/s1
• InChI Key： BTANNJMFQWFBAQ-GJIOHYHPSA-N
• SMILES： C(OCCCC)(=O)/C=C/C(=O)[C@@H](O)C

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 308.8±27.0 °C(Predicted)
• pka: 12.63±0.20(Predicted)